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Compound: 5-Methoxyisoxazole-3-carboxylic acid (CAS: 1314920-70-1)[1]

Executive Summary

As a Senior Application Scientist, | approach the structural elucidation of heterocyclic building
blocks not merely as a checklist of spectral peaks, but as a holistic mapping of electronic
environments and molecular vulnerabilities. 5-Methoxyisoxazole-3-carboxylic acid
(CsHsNOa) is a highly versatile intermediate widely utilized in the synthesis of COX-2 inhibitors,
antimicrobial agents, and excitatory amino acid transporter modulators[2].

This whitepaper provides an authoritative, in-depth guide to the spectroscopic profiling (NMR,
FT-IR, and ESI-MS) of this compound. By understanding the causality behind the experimental
data—such as the mesomeric effects governing NMR shifts and the inherent bond labilities
driving mass spectral fragmentation—researchers can establish self-validating analytical
workflows for structural confirmation.
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Causality in Spectroscopic Profiling

To build a robust structural proof, we must analyze how the functional groups interact with the
core isoxazole ring. The molecule features a "push-pull” electronic system: the C5-methoxy
group acts as a strong 1t-donor (+M effect), while the C3-carboxylic acid acts as a 1t-acceptor (-
M effect).

Nuclear Magnetic Resonance (NMR)

The electronic push-pull dynamic profoundly impacts the chemical shifts within the isoxazole
ring. In unsubstituted isoxazole, the C4 carbon typically resonates around 104 ppm. However,
the lone pairs on the 5-methoxy oxygen donate electron density directly into the ring, heavily
shielding the C4 position and driving its 13C resonance upfield to approximately 76—80 ppm][3].
Similarly, the *H signal for the C4 proton is shifted upfield to ~6.45 ppm. The use of DMSO-de
as a solvent is a deliberate experimental choice; it prevents the rapid proton exchange seen in
protic solvents (like CDsOD), allowing the broad carboxylic acid proton to be clearly observed
at ~13.5 ppm.

Fourier Transform Infrared (FT-IR) Spectroscopy

FT-IR provides orthogonal validation of the functional groups. The solid-state ATR-FTIR
spectrum is dominated by the carboxylic acid moiety. Extensive intermolecular hydrogen
bonding broadens the O-H stretching band (2500-3300 cm~1). The carbonyl (C=0) stretch
appears strongly around 1715 cm~1, a frequency slightly lowered by its conjugation with the
aromatic isoxazole system[4].

Mass Spectrometry (ESI-MS/MS)

The fragmentation of isoxazoles under Collision-Induced Dissociation (CID) is fundamentally
governed by the lability of the N-O bond[5]. Because the N-O bond is the weakest link in the
heterocycle, it cleaves first upon activation. This initial cleavage often forces the molecule to
rearrange into transient azirine or oxazole intermediates before expelling neutral molecules[2]
[5]. For 5-Methoxyisoxazole-3-carboxylic acid, the primary diagnostic pathways involve the
loss of CO2 (-44 Da) from the carboxylic acid group and the expulsion of a methyl radical (-15
Da) from the methoxy group.

Quantitative Data Summaries
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Table 1: *H and **C NMR Assignments (400 MHz / 100
MHz, DMSO-ds)

Positi 'H Chemical Multiplicity & 13C Chemical Structural
osition
Shift (6, ppm) Integration Shift (6, ppm) Assignment
. Carboxylic acid
-COOH 13.50 Broad singlet, 1H  161.5
carbonyl
Isoxazole
C3 - - 157.0 guaternary
carbon
] Isoxazole CH
C4 6.45 Singlet, 1H 76.5 ]
(Shielded by +M)
Isoxazole
C5 - - 173.5 quaternary
carbon
-OCHs 4.05 Singlet, 3H 58.5 Methoxy carbon

ble 2: ET-IR Vibrational Modes ( Solid State)

Wavenumber ) ) ) ]
( ) Intensity Vibrational Mode Functional Group
cm-
Carboxylic acid (H-
2500 - 3300 Strong, Broad O-H stretch
bonded)
Carboxylic acid
1715 Strong, Sharp C=0 stretch
carbonyl
1610 Medium C=N stretch Isoxazole ring
1510 Medium C=C stretch Isoxazole ring
1260 Strong C-O-C stretch Methoxy ether linkage

Table 3: ESI-MS/MS Fragmentation (Positive lon Mode,
[M+H]* = 144.03)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10906437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fragment Assighment /

m/z Observed Neutral Loss (Da) .
Mechanism
144.03 - [M+H]* Precursor lon
Loss of water from the
126.02 18 (H20) _ _
carboxylic acid
Decarboxylation of the C3
100.04 44 (CO2) N
position
Decarboxylation followed by
85.01 59 (CO2z + CHse)

methyl radical loss

Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the following step-by-step protocols
represent a self-validating analytical system.

Protocol A: NMR Acquisition

o Sample Preparation: Weigh exactly 15 mg of 5-Methoxyisoxazole-3-carboxylic acid into a
clean glass vial.

e Solvation: Add 0.6 mL of anhydrous DMSO-ds (containing 0.03% v/v TMS as an internal
standard). Vortex until complete dissolution is achieved.

» Transfer: Transfer the homogenous solution into a standard 5 mm NMR tube.

e 1H Acquisition: Acquire the *H spectrum at 298 K using 16 scans, a spectral width of 12 ppm,
and a relaxation delay (D1) of 1.0 second.

e 13C Acquisition: Acquire the 3C spectrum using 1024 scans. Critical Step: Set the relaxation
delay (D1) to at least 2.0 seconds to ensure the complete relaxation of the quaternary
carbons (C3, C5, and C=0), which lack attached protons for efficient dipole-dipole relaxation.

Protocol B: FT-IR Profiling
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Background Calibration: Ensure the diamond ATR crystal is clean. Collect a background
spectrum (32 scans, 4 cm~1 resolution) to account for atmospheric H20 and COs..

Sample Application: Deposit 2-3 mg of the neat, dry powder directly onto the center of the
ATR crystal.

Compression: Apply the pressure anvil to ensure intimate contact between the crystal and
the solid sample, eliminating air gaps that cause spectral artifacts.

Acquisition: Collect the sample spectrum from 4000 to 400 cm~?* using 32 scans.

Protocol C: LC-MS/MS Analysis

Sample Dilution: Prepare a 1 pg/mL solution of the compound in a 50:50 mixture of LC-MS
grade Water and Acetonitrile, spiked with 0.1% Formic Acid to promote protonation ([M+H]*).

lonization: Inject the sample via direct infusion into the ESI source at a flow rate of 10
puL/min. Set the capillary voltage to 3.5 kV and the desolvation temperature to 250 °C.

CID Fragmentation: Isolate the precursor ion (m/z 144.0) in the first quadrupole (Q1). Ramp
the collision energy (CE) in the collision cell (Q2) from 10 eV to 40 eV using Argon as the
collision gas.

Detection: Scan the resulting product ions in Q3 from m/z 50 to 150.

Analytical Workflow Visualization

The following diagram maps the logical progression of the orthogonal analytical techniques

utilized to validate the structure of 5-Methoxyisoxazole-3-carboxylic acid.
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(1H & 13C in DMSO-d6) (ATR Mode, 4000-400 cm™?) (Positive/Negative lon Mode)

Data Integration &
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Analytical workflow for the spectroscopic profiling of 5-Methoxyisoxazole-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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